Cas no 120354-27-0 (4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-(phenylmethyl)-)

4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-(phenylmethyl)- structure
120354-27-0 structure
Product Name:4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-(phenylmethyl)-
CAS No:120354-27-0
MF:C18H19N3OS
MW:325.42796254158
CID:217316
PubChem ID:3078209
Update Time:2025-04-19

4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-(phenylmethyl)-
    • 3-amino-2-benzyl-6,7,8,9-tetrahydro-5H-cyclohepta[2,3]thieno[2,4-d]pyrimidin-4-one
    • 4H-Cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one, 3,5,6,7,8,9-hexahydro-3-amino-2-(phenylmethyl)-
    • DTXSID90923350
    • 120354-27-0
    • 3-Amino-2-benzyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
    • BRN 5985837
    • Inchi: 1S/C18H19N3OS/c19-21-15(11-12-7-3-1-4-8-12)20-17-16(18(21)22)13-9-5-2-6-10-14(13)23-17/h1,3-4,7-8H,2,5-6,9-11,19H2
    • InChI Key: ZGALIQYPWPFFLR-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C(CC3C=CC=CC=3)=N2)N)=O)C2=C1CCCCC2

Computed Properties

  • Exact Mass: 325.12507
  • Monoisotopic Mass: 325.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 570.4°C at 760 mmHg
  • Flash Point: 298.8°C
  • Refractive Index: 1.731
  • PSA: 58.69
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